Cas no 2418716-69-3 (3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid)
3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2418716-69-3
- 3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid
- EN300-26631547
- 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid
-
- Inchi: 1S/C20H31N3O4/c1-12-15(18(24)25)13(2)17(14(3)16(12)21-7)22-8-10-23(11-9-22)19(26)27-20(4,5)6/h21H,8-11H2,1-7H3,(H,24,25)
- InChI Key: GFFWYTYCQVVFKO-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C2C(C)=C(C(=O)O)C(C)=C(C=2C)NC)CC1)=O
Computed Properties
- Exact Mass: 377.23145648g/mol
- Monoisotopic Mass: 377.23145648g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 540
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 82.1Ų
3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26631547-1.0g |
3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid |
2418716-69-3 | 95.0% | 1.0g |
$0.0 | 2025-03-20 | |
| Enamine | EN300-26631547-1g |
3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid |
2418716-69-3 | 1g |
$0.0 | 2023-09-12 |
3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid
Comprehensive Overview of 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid (CAS No. 2418716-69-3)
The compound 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid (CAS No. 2418716-69-3) is a highly specialized organic intermediate with significant applications in pharmaceutical research and drug development. Its unique structure, featuring a piperazine core protected by a tert-butoxycarbonyl (Boc) group and a trimethylbenzoic acid scaffold, makes it a valuable building block for synthesizing bioactive molecules. Researchers and chemists frequently search for this compound due to its relevance in medicinal chemistry, particularly in the design of kinase inhibitors and GPCR-targeted drugs.
In recent years, the demand for Boc-protected intermediates like CAS No. 2418716-69-3 has surged, driven by advancements in peptide synthesis and small-molecule drug discovery. The compound’s methylamino and carboxylic acid functionalities offer versatile reactivity, enabling its use in amide coupling and cross-coupling reactions. This aligns with the growing interest in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery platforms. Users often query its solubility, stability, and synthetic protocols, reflecting its practical utility in labs.
From a structural-activity relationship (SAR) perspective, the 2,4,6-trimethyl substitution pattern in this compound enhances steric control, a feature critical for modulating target selectivity. This is particularly relevant in the context of cancer therapeutics, where precision targeting is paramount. Discussions in forums and research papers often highlight its potential as a precursor for PROTACs (Proteolysis-Targeting Chimeras), a revolutionary approach in degradation therapy.
The piperazine moiety in CAS No. 2418716-69-3 is a recurring motif in CNS drugs, sparking interest in its applicability for neurodegenerative disease research. Its Boc group allows for selective deprotection, a strategy widely adopted in combinatorial chemistry. Notably, the compound’s logP and hydrogen-bonding capacity are frequently analyzed in ADMET prediction studies, addressing common user concerns about drug-likeness.
In summary, 3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid represents a convergence of synthetic utility and therapeutic potential. Its role in cutting-edge research areas like precision medicine and AI-augmented chemistry ensures its continued relevance in scientific literature and industrial applications.
2418716-69-3 (3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-2,4,6-trimethyl-5-(methylamino)benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)